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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B12405800

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Isoleucine-13Cs,'°N, a stable
isotope-labeled amino acid crucial for advanced research in proteomics, metabolomics, and
drug development. This document details its chemical properties, applications, and provides in-
depth experimental protocols for its use in key research methodologies.

Introduction to L-Isoleucine-**Ce,*>N

L-Isoleucine-13Cs,1°N is a non-radioactive, heavy-isotope-labeled form of the essential amino
acid L-isoleucine. In this molecule, all six carbon atoms are replaced with the heavy isotope
carbon-13 (13C), and the nitrogen atom is replaced with the heavy isotope nitrogen-15 (*°N).
This labeling strategy results in a molecule that is chemically identical to its natural counterpart
but has a significantly greater mass. This mass difference is the cornerstone of its utility in a
variety of analytical techniques, primarily mass spectrometry (MS) and nuclear magnetic
resonance (NMR) spectroscopy.

The dual labeling with both 13C and °N provides a distinct mass shift, which is highly
advantageous for quantitative proteomics and metabolic flux analysis, allowing for clear
differentiation from unlabeled or partially labeled molecules.

Physicochemical Properties
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A summary of the key quantitative data for L-Isoleucine-13Ce,>N is presented in the table
below, facilitating easy comparison of its properties.

Property Value Reference

Chemical Formula 13CeH13°NO2 --INVALID-LINK--
Molecular Weight 138.12 g/mol --INVALID-LINK--
Exact Mass 138.098 g/mol --INVALID-LINK--
CAS Number 202468-35-7 --INVALID-LINK--
Isotopic Purity (13C) >98 atom % --INVALID-LINK--
Isotopic Purity (*>N) =98 atom % --INVALID-LINK--
Chemical Purity >95% (CP) --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Melting Point 168-170 °C --INVALID-LINK--

Applications in Research

L-Isoleucine-13Ce¢,°N is a versatile tool employed in a range of sophisticated research
applications:

o Quantitative Proteomics (SILAC): In Stable Isotope Labeling by Amino Acids in Cell Culture
(SILAC), cells are grown in media containing either the "light" (natural) or "heavy" (isotope-
labeled) form of an essential amino acid. L-Isoleucine-13Cs,°N serves as the "heavy"
standard. By combining lysates from cells grown under different conditions and analyzing the
peptide ratios by mass spectrometry, researchers can accurately quantify changes in protein
abundance.

o Metabolic Flux Analysis (MFA): This compound is used as a tracer to delineate and quantify
the flow of metabolites through various biochemical pathways. By tracking the incorporation
of 13C and >N into downstream metabolites, researchers can gain insights into the activity of
pathways such as the tricarboxylic acid (TCA) cycle and amino acid metabolism. This is
particularly valuable in studying metabolic reprogramming in diseases like cancer.
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o Protein Turnover Studies: The rate of protein synthesis and degradation can be determined
by monitoring the incorporation (pulse) and subsequent loss (chase) of L-Isoleucine-13Cs,>N
in the proteome over time.

« Internal Standard for Mass Spectrometry: Due to its distinct mass, it serves as an excellent
internal standard for the accurate quantification of unlabeled L-isoleucine in complex
biological samples.

 NMR Spectroscopy: The 13C and *°N nuclei are NMR-active, making this labeled amino acid
useful for structural and dynamic studies of proteins.

Key Signaling and Metabolic Pathways

L-Isoleucine is a branched-chain amino acid (BCAA) that plays a critical role in cellular
metabolism. The diagram below illustrates the catabolic pathway of BCAAs, including
isoleucine.
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Caption: Catabolism of L-Isoleucine.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing L-Isoleucine-
13C6,15N.

SILAC for Quantitative Proteomics

The following diagram outlines the general workflow for a SILAC experiment.
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SILAC Experimental Workflow
Cell Culture & Labeling

Culture 1: 'Light' Medium

Culture 2: 'Heavy' Medium
(L-Isoleucine-13Cs,*>N)

(Natural Isoleucine)

Experimental Treatment
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Metabolic Flux Analysis Workflow
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« To cite this document: BenchChem. [L-Isoleucine-13Cs,'>N: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405800#what-is-I-isoleucine-13c6-15n]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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